Cas no 3639-20-1 (2-Hydroxy-2,3-dimethylbutanoic acid)

• Product Name: 2-Hydroxy-2,3-dimethylbutanoic acid
• CAS No: 3639-20-1
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 1035803
• PubChem ID: 12660978
• Update Time: 2025-04-20

2-Hydroxy-2,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-2,3-dimethylbutanoic acid
• (+/-)-2-hydroxy-2,3-dimethylbutanoic acid
• 2.3.3-Trimethyl-milchsaeure
• 2-Hydroxy-2,3-dimethyl-buttersaeure
• 2-hydroxy-2,3-dimethyl-butyric acid
• 2-Oxy-3-methyl-butan-carbonsaeure-(2)
• AK118863
• FT-0686257
• KB-230779
• RW3345
• 2-Hydroxy-2,3-dimethylbutyric acid
• 2-Hydroxy-2,3-dimethylbutanoicacid
• CS-0119990
• SB85181
• DTXSID70506029
• DB-347098
• SCHEMBL503261
• AKOS011777932
• 3639-20-1
• EN300-140647
• Z991569008
• F95416
• Butanoic acid, 2-hydroxy-2,3-dimethyl-

• MDL： MFCD16769962
• Inchi： 1S/C6H12O3/c1-4(2)6(3,9)5(7)8/h4,9H,1-3H3,(H,7,8)
• InChI Key： JRQZJRDOZAJRTN-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)C(C)C

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.100
• Melting Point: 60-65 ºC
• Boiling Point: 242 ºC
• Flash Point: 115 ºC
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids